ALPHA-CAROTENE
ALPHA-CAROTENE
Alpha-carotene is a cyclic carotene with a beta- and an epsilon-ring at opposite ends respectively. It has a role as a provitamin A and a plant metabolite. It is a cyclic carotene and a carotenoid beta-end derivative.
all-trans-alpha-Carotene is a natural product found in Stereocaulon botryosum, Aspleniaceae, and other organisms with data available.
all-trans-alpha-Carotene is a natural product found in Stereocaulon botryosum, Aspleniaceae, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
432-70-2
VCID:
VC21122450
InChI:
InChI=1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-23,25-28,37H,15-16,24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17+,32-18+,33-21+,34-22+
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2C(=CCCC2(C)C)C)C)C
Molecular Formula:
C40H56
Molecular Weight:
536.9 g/mol
ALPHA-CAROTENE
CAS No.: 432-70-2
Cat. No.: VC21122450
Molecular Formula: C40H56
Molecular Weight: 536.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Alpha-carotene is a cyclic carotene with a beta- and an epsilon-ring at opposite ends respectively. It has a role as a provitamin A and a plant metabolite. It is a cyclic carotene and a carotenoid beta-end derivative. all-trans-alpha-Carotene is a natural product found in Stereocaulon botryosum, Aspleniaceae, and other organisms with data available. |
|---|---|
| CAS No. | 432-70-2 |
| Molecular Formula | C40H56 |
| Molecular Weight | 536.9 g/mol |
| IUPAC Name | 1,3,3-trimethyl-2-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohex-2-en-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohexene |
| Standard InChI | InChI=1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-23,25-28,37H,15-16,24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17+,32-18+,33-21+,34-22+ |
| Standard InChI Key | ANVAOWXLWRTKGA-JLTXGRSLSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2C(=CCCC2(C)C)C)/C)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2C(=CCCC2(C)C)C)C)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2C(=CCCC2(C)C)C)C)C |
| Melting Point | 187.5°C |
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